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Compound of Interest

Compound Name: Pnaic

Cat. No.: B1220635

Note to the Reader: The term "Pnaic" is not a recognized chemical nomenclature. This guide
has been developed under the assumption that the intended substance is Picric Acid (2,4,6-
trinitrophenol), a common laboratory chemical with significant hazards requiring strict safety
protocols.

This document provides immediate, essential safety, and logistical information for the handling
of Picric Acid. It is intended for researchers, scientists, and drug development professionals to
ensure safe operational and disposal procedures.

Immediate Safety Concerns & Hazards

Picric acid is a yellow, odorless crystalline solid.[1] While it can be handled safely when
hydrated, it poses a severe explosion hazard when dry.[2][3]

o Explosion Hazard: Dry picric acid is highly sensitive to heat, shock, and friction.[2][3] It is
classified as a Class 1.1D explosive when it contains less than 30% water by mass.[4] The
explosive velocity of picric acid is 7,350 m/s.[5]

o Formation of Unstable Salts: Picric acid can form highly sensitive and explosive picrate salts
upon contact with many metals (including copper, lead, zinc, iron, and mercury), as well as
with concrete, plaster, and ammonia.[2][3][5] These salts are often more shock-sensitive than
picric acid itself.[2]
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» Health Hazards: Picric acid is toxic if swallowed, inhaled, or absorbed through the skin.[3][6]
It is a skin and eye irritant and can cause allergic skin reactions.[3] Symptoms of exposure
can include headaches, dizziness, nausea, and yellow staining of the skin.[2][5]

Hazard Summary Table

Hazard Type Description

Explosive when dry (<10% water).[3]
Physical Hazards Flammable solid when wetted (>10% water).[4]

Highly sensitive to heat, shock, and friction.[2][3]

Forms dangerously shock-sensitive metallic
) picrate salts with metals like copper, lead, zinc,
Chemical Hazards ) )
and iron.[2][3] Reacts with concrete and plaster

to form explosive salts.[2][3]

Toxic via ingestion, inhalation, and skin

absorption.[3][6] Causes skin and eye irritation;
Health Hazards o ] )

may cause allergic skin reactions.[3] Ingestion

of 1-2 grams can cause severe poisoning.[5][7]

The OSHA Permissible Exposure Limit (PEL)
Exposure Limit and WorkSafe BC Time Weighted Average
(TWA) is 0.1 mg/m3.[1][7]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling picric acid in any form.

Required PPE for Handling Picric Acid
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PPE Category

Specification

Hand Protection

Nitrile, neoprene, or butyl gloves are
recommended.[5][7] Latex gloves are not
effective.[5][6] Double-gloving is advised for

handling pure or concentrated forms.[7]

Eye Protection

ANSI-approved safety glasses with side shields

or chemical splash goggles must be worn.[5][7]

Body Protection

A lab coat with fully extended sleeves is
required.[1][7] A chemical-resistant apron can be

worn for additional protection.[7]

Footwear & Attire

Closed-toe shoes and long pants that cover the

ankles are mandatory.[1][3]

Respiratory

All work with picric acid must be conducted in a
certified chemical fume hood to minimize

inhalation exposure.[1][2][3]

Operational Plan: Safe Handling & Storage

A Standard Operating Procedure (SOP) should be developed and reviewed by all personnel

before working with picric acid.[1][2]

Workflow for Handling Picric Acid
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Caption: Workflow for safe handling of Picric Acid.
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Storage Requirements

o Hydration: Always ensure solid picric acid is kept wet, with at least 10-30% water content.[3]
[5][8] Visually inspect containers regularly (e.g., quarterly) to ensure a layer of water is
present above the solid.[3]

e Labeling: Label all containers with the date received and the date opened.[2][3]

o Container: Store in the original container, which should be glass or plastic.[1][5] Never use
containers with metal caps.[2]

e Location: Store in a cool, dry, well-ventilated area away from heat sources and direct
sunlight.[3][7] Store separately from incompatible materials like oxidizers, reducers, bases,
and metals.[7][9]

 Inventory: Keep quantities to a minimum. Dispose of picric acid stocks that are more than
two years old.[2][6]

Disposal Plan

Proper disposal is critical to prevent accidents.

Disposal Decision Pathway
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Picric Acid for Disposal
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Caption: Decision pathway for Picric Acid disposal.

e Dry Picric Acid: If a container is found with dried picric acid or with crystal formation around
the cap, DO NOT handle or attempt to open it.[2][6] Contact your institution's Environmental
Health & Safety (EH&S) department immediately.[2]

o Wetted Picric Acid & Solutions: Collect all picric acid waste, including contaminated materials
like gloves and wipes, in a clearly labeled glass or plastic container.[1][2] Ensure the waste is
kept wet.[10]

» Prohibition:Never pour picric acid down the drain, as it can react with metal pipes to form
explosive picrates.[1]
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Experimental Protocol: Preparation of a Saturated
Aqueous Solution

This protocol is for preparing a saturated (approx. 1.3% w/v) aqueous solution of picric acid,

often used in histological stains like Pico Sirius Red.[11]

Methodology:

Preparation: In a chemical fume hood, measure a quantity of wetted picric acid. An excess is
needed to ensure saturation (e.g., 2-3 grams per 100 mL of deionized water).[11]

Dissolution: Add the picric acid to the deionized water in a glass beaker with a magnetic stir
bar.

Heating: Gently warm the solution on a hotplate with constant stirring until the picric acid
dissolves. Do not boil.

Cooling: Turn off the heat and allow the solution to cool slowly to room temperature (e.qg.,
overnight). As the solution cools, excess picric acid will crystallize and settle at the bottom.
[11]

Use: Carefully decant or filter the supernatant (the clear, saturated solution) for use.

Storage: Store the prepared solution in a clearly labeled glass bottle with a non-metal cap.

Emergency Procedures
Spill Response

Small Spills (<30 mL of solution):
o Ensure you are wearing appropriate PPE (double-glove).[2]
o Cover the spill with an absorbent material (spill pads or paper towels).[2]

o If solid material is present, ensure it is kept wet. Mist with water if necessary. Do not
sweep dry powder.[2][5]
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o Collect all contaminated materials into a glass or plastic container for hazardous waste
disposal.[2]

o Clean the spill area with soap and water.[2]
o Large Spills:

o Evacuate the immediate area.

o Alert coworkers and your supervisor.

o Contact your institution's EH&S or emergency response team.[2][3]

Eirst Aid

Exposure Route First Aid Procedure

Immediately remove contaminated clothing and
rinse the affected area with copious amounts of

Skin Contact water for at least 15 minutes. Use an
emergency shower if necessary. Seek medical
attention.[1][2]

Immediately flush eyes with water for at least 15
minutes at an emergency eyewash station,

Eye Contact ] ) ) )
holding the eyelids open. Seek immediate

medical attention.[1][2]

Move the person to fresh air. Seek medical

Inhalation .

attention.[1][2]

Rinse the mouth with water. Do not induce
Ingestion vomiting. Seek immediate medical attention.[1]

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guide for Picric Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220635#personal-protective-equipment-for-
handling-pnaic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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